(2R)-2-Amino-3-{bicyclo[2.2.1]heptan-2-yl}propanoic acid

• Molecular Formula: C10H17NO2
• Molecular Weight: 183.25 g/mol
• IUPAC Name: (2R)-2-amino-3-(2-bicyclo[2.2.1]heptanyl)propanoic acid
• InChI: InChI=1S/C10H17NO2/c11-9(10(12)13)5-8-4-6-1-2-7(8)3-6/h6-9H,1-5,11H2,(H,12,13)/t6?,7?,8?,9-/m1/s1
• InChI Key: XOTORAPUBLJRRY-RLKGBJSKSA-N
• Isomeric SMILES: C1CC2CC1CC2C[C@H](C(=O)O)N
• Canonical SMILES: C1CC2CC1CC2CC(C(=O)O)N

Description

(2R)-2-Amino-3-{bicyclo[2.2.1]heptan-2-yl}propanoic acid (CAS: 1690300-87-8) is a bicyclic non-proteinogenic amino acid with a molecular formula of C₁₀H₁₇NO₂ and a molecular weight of 183.25 g/mol . Its structure features a rigid norbornane (bicyclo[2.2.1]heptane) core substituted with an amino acid side chain, conferring unique stereochemical and physicochemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2R)-2-Amino-3-{bicyclo[2.2.1]heptan-2-yl}propanoic acid typically involves the palladium-catalyzed 1,2-aminoacyloxylation of cyclopentenes. This reaction proceeds efficiently with a broad array of substrates and can be further functionalized to build a library of bridged aza-bicyclic structures .

Industrial Production Methods

While specific industrial production methods for this compound are not extensively documented, the general approach would involve scaling up the palladium-catalyzed reactions under controlled conditions to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

(2R)-2-Amino-3-{bicyclo[2.2.1]heptan-2-yl}propanoic acid can undergo various chemical reactions, including:

Oxidation: This reaction typically involves the addition of oxygen or the removal of hydrogen.

Reduction: This involves the addition of hydrogen or the removal of oxygen.

Substitution: This involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The conditions vary depending on the desired reaction, but typically involve controlled temperatures and pressures to optimize yield and selectivity.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield carboxylic acids, while reduction could produce alcohols or amines.

Scientific Research Applications

(2R)-2-Amino-3-{bicyclo[2.2.1]heptan-2-yl}propanoic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block for synthesizing complex molecules.

Biology: It serves as a probe for studying biological processes.

Medicine: It has potential therapeutic applications due to its unique structure.

Industry: It is used in the development of new materials and chemical processes

Mechanism of Action

The mechanism by which (2R)-2-Amino-3-{bicyclo[2.2.1]heptan-2-yl}propanoic acid exerts its effects involves its interaction with specific molecular targets. These interactions can modulate various biochemical pathways, leading to its observed effects. The exact molecular targets and pathways involved are still under investigation, but they likely include enzymes and receptors that are critical for cellular function .

Comparison with Similar Compounds

Structural Analogues

Table 1: Structural Comparison

Compound Name	CAS Number	Molecular Formula	Key Structural Features	Biological Relevance
(2R)-2-Amino-3-{bicyclo[2.2.1]heptan-2-yl}propanoic acid	1690300-87-8	C₁₀H₁₇NO₂	Bicyclo[2.2.1]heptane core, (2R)-configuration	Research chemical; potential building block for drug design
Anticapsin	N/A	C₁₀H₁₃NO₅	Bicyclo[4.1.0]heptane with oxabicyclic system, (2S)-configuration	Antibiotic; inhibits glucosamine-6-phosphate synthase
Djenkolic acid	N/A	C₇H₁₄N₂O₄S₂	Sulfur-containing side chain, (2R)-configuration	Natural toxin; forms crystalline deposits in kidneys
(3S)-3-Amino-3-{bicyclo[2.2.1]heptan-2-yl}propanoic acid	N/A	C₁₀H₁₇NO₂	Bicyclo[2.2.1]heptane core, (3S)-configuration	Stereoisomer with uncharacterized bioactivity
2-{Bicyclo[2.2.1]heptan-2-yl}-2-[(tert-butoxy)carbonylamino]acetic acid	182292-11-1	C₁₄H₂₃NO₄	tert-Butoxycarbonyl (Boc)-protected amino group	Synthetic intermediate for peptide chemistry

Key Observations :

• Stereochemistry : The (2R)-configuration distinguishes the target compound from anticapsin (2S) and its (3S)-isomer, which may influence receptor binding or enzymatic interactions .
• Functional Groups : Djenkolic acid’s disulfide bridge contrasts sharply with the hydrophobic bicyclo[2.2.1]heptane group, leading to divergent solubility and toxicity profiles .

Physicochemical Properties

Table 2: Physicochemical Comparison

Compound	Molecular Weight (g/mol)	Purity	Stability	Solubility (Predicted)
Target compound	183.25	98%	Limited data; storage conditions unspecified	Low (hydrophobic bicyclo core)
Anticapsin	227.22	N/A	Stable in acidic conditions	Moderate (polar oxabicyclic system)
Boc-protected analog	269.34	N/A	Stable under inert atmosphere	Low (lipophilic Boc group)

Key Observations :

• The target compound’s hydrophobicity may limit aqueous solubility, a challenge shared with Boc-protected analogs .
• Anticapsin’s polar oxabicyclic system enhances solubility, facilitating its role as an enzyme inhibitor .

Key Observations :

• The target compound’s discontinued status contrasts with accessible analogs like Boc-protected derivatives, highlighting supply chain challenges .
• Anticapsin’s reliance on biosynthesis limits scalability compared to synthetic routes for norbornane derivatives .

Biological Activity

(2R)-2-Amino-3-{bicyclo[2.2.1]heptan-2-yl}propanoic acid, commonly referred to as a bicyclic amino acid, has garnered attention for its unique structural properties and potential biological applications. This compound features a bicyclo[2.2.1]heptane moiety, which contributes to its distinct interactions within biological systems.

• Molecular Formula : C10H17NO2
• Molecular Weight : 183.25 g/mol
• CAS Number : 1690300-87-8

Property	Value
Molecular Formula	C10H17NO2
Molecular Weight	183.25 g/mol
IUPAC Name	(2R)-2-amino-3-(2-bicyclo[2.2.1]heptanyl)propanoic acid
InChI Key	XOTORAPUBLJRRY-RLKGBJSKSA-N

The biological activity of (2R)-2-Amino-3-{bicyclo[2.2.1]heptan-2-yl}propanoic acid is primarily attributed to its ability to interact with various molecular targets, including enzymes and receptors involved in critical biochemical pathways. These interactions can modulate cellular functions, potentially influencing processes such as neurotransmission and metabolic regulation.

Biological Activity

Research indicates that this compound exhibits several biological activities:

• Neuroprotective Effects : Studies have suggested that the compound may possess neuroprotective properties, possibly through modulation of neurotransmitter systems.
• Antioxidant Activity : Preliminary findings indicate that it may exhibit antioxidant properties, which could be beneficial in mitigating oxidative stress-related damage in cells.
• Potential Therapeutic Applications : Due to its unique structure, there is potential for this compound in therapeutic applications, particularly in neurodegenerative diseases and metabolic disorders.

Case Study 1: Neuroprotection

In a study examining the neuroprotective effects of bicyclic amino acids, (2R)-2-Amino-3-{bicyclo[2.2.1]heptan-2-yl}propanoic acid was found to enhance neuronal survival in vitro under oxidative stress conditions, suggesting its potential utility in treating neurodegenerative diseases.

Case Study 2: Antioxidant Properties

Another investigation focused on the antioxidant capacity of this compound revealed that it effectively scavenged free radicals in cellular assays, indicating a protective role against oxidative damage.

Comparative Analysis

To understand the unique properties of (2R)-2-Amino-3-{bicyclo[2.2.1]heptan-2-yl}propanoic acid, it is useful to compare it with other similar compounds:

Compound	Structure Type	Biological Activity
(S)-Bicyclo[3.3.0]octan-1-amine	Bicyclic amine	Neurotransmitter modulation
(R)-Bicyclo[4.4.0]decane	Bicyclic structure	Antimicrobial activity
(S)-Proline	Amino acid	Antioxidant and neuroprotective effects

Research Findings

Several studies have highlighted the biological significance of bicyclic amino acids:

• A study published in Bioorganic Chemistry reported on the design and synthesis of bicyclic compounds with enhanced biological activities, including those similar to (2R)-2-Amino-3-{bicyclo[2.2.1]heptan-2-yl}propanoic acid .
• Kinetic studies demonstrated that modifications to the bicyclic structure could lead to improved potency against specific biological targets .